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Compound of Interest

Compound Name: tert-Butyl propionate

Cat. No.: B1293826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of tert-butyl
propionate. The information is curated for professionals in research, scientific, and drug

development fields, with a focus on delivering precise data and detailed experimental

methodologies.

Core Physical Properties
tert-Butyl propionate (C7H14O2) is a colorless liquid recognized for its fruity odor.[1] It is an

ester derived from propionic acid and tert-butyl alcohol.[1] Understanding its physical properties

is crucial for its application in various industrial and research settings, including its use as a

solvent and in the synthesis of coatings and adhesives.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of tert-butyl propionate, compiled

from various sources for easy comparison and reference.
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Physical Property Value Conditions

Molecular Weight 130.18 g/mol [2][3]

Density 0.865 g/mL[4][5] at 25 °C[4][5]

Boiling Point 118-118.5 °C[4]

Melting Point -80.46°C (estimate)[4]

Refractive Index 1.393[4][5] at 20 °C[4][5]

Flash Point 21 °C (closed cup)[4]

Vapor Pressure 14.5 mmHg[4] at 25 °C[4]

Solubility in Water 23.53 g/L[2] at 25 °C[2]

Solubility in other solvents
Miscible with alcohol and

ether[4]

Experimental Protocols
Detailed methodologies for determining the key physical properties of tert-butyl propionate
are outlined below. These protocols are based on standard laboratory practices.

Determination of Density
The density of a liquid can be determined by accurately measuring its mass and volume.[6]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer (density bottle)

Thermometer

Procedure:

Ensure the graduated cylinder or pycnometer is clean and dry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://scent.vn/en/pages/compound/tert-butyl-propionate-88561
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-propionate
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8492654.htm
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8492654.htm
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8492654.htm
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8492654.htm
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://scent.vn/en/pages/compound/tert-butyl-propionate-88561
https://scent.vn/en/pages/compound/tert-butyl-propionate-88561
https://www.chembk.com/en/chem/tert-butyl%20propanoate
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the mass of the empty container using an analytical balance.[6]

Add a known volume of tert-butyl propionate to the container.[6] When using a graduated

cylinder, read the volume from the bottom of the meniscus.[7]

Measure the mass of the container with the liquid.[6]

Record the temperature of the liquid.

Calculate the density using the formula: Density = (Mass of liquid) / (Volume of liquid).[6] The

mass of the liquid is determined by subtracting the mass of the empty container from the

mass of the container with the liquid.[7]

For higher accuracy, repeat the measurement multiple times and calculate the average.[6]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8] A common method for its determination is distillation.[9]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or Bunsen burner

Procedure:

Place a volume of tert-butyl propionate into the distillation flask.

Set up the distillation apparatus. The thermometer bulb should be positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.
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Begin heating the flask gently.[10]

Observe the temperature as the liquid begins to boil and the vapor rises and condenses.

The constant temperature at which the liquid and vapor are in equilibrium and the liquid is

actively boiling is recorded as the boiling point.[9][10]

A micro-boiling point method can be used for smaller sample volumes.[10] This involves

heating a small amount of the liquid in a test tube with an inverted capillary tube.[10] The

boiling point is the temperature at which a rapid and continuous stream of bubbles emerges

from the capillary, and upon cooling, the liquid is drawn into the capillary.[10]

Determination of Refractive Index
The refractive index is a measure of how much a light ray bends when it passes from one

medium to another. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Procedure:

Calibrate the Abbe refractometer using a standard sample with a known refractive index,

such as distilled water.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of tert-butyl propionate onto the prism.

Close the prism and allow the sample to reach the desired temperature, typically 20°C, by

circulating water from the constant temperature bath.

Adjust the refractometer until the dividing line between the light and dark fields is sharp and

centered in the crosshairs.
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Read the refractive index from the scale.

Clean the prism thoroughly after the measurement.

Visualizations
Experimental Workflow for Density Determination
The following diagram illustrates the stepwise process for determining the density of a liquid

like tert-butyl propionate.
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Figure 1: Experimental Workflow for Liquid Density Determination
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Figure 1: Workflow for liquid density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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